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Compound of Interest

Compound Name: 2,6-Dimethylcyclohexanone

Cat. No.: B152311 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety and handling

precautions for 2,6-Dimethylcyclohexanone. The information is intended to equip

researchers, scientists, and drug development professionals with the necessary knowledge to

handle this chemical compound safely in a laboratory and industrial setting. This guide details

physical and chemical properties, toxicological data, personal protective equipment protocols,

and emergency procedures.

Chemical and Physical Properties
A thorough understanding of the physical and chemical properties of 2,6-
Dimethylcyclohexanone is fundamental to its safe handling. This data is crucial for designing

experiments, setting up appropriate storage conditions, and planning emergency responses.
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Property Value Source

Molecular Formula C8H14O [1][2]

Molecular Weight 126.20 g/mol [1][2]

Appearance Light yellow liquid [1]

Odor Odorless [1]

Boiling Point
174 - 176 °C (345.2 - 348.8 °F)

at 760 mmHg
[1][3][4]

Flash Point 51 °C (123.8 °F) [1][5]

Specific Gravity 0.910 - 0.920 [1][6]

Vapor Density 4.35 [1]

Solubility No information available [1]

Toxicological Information
While the toxicological properties of 2,6-Dimethylcyclohexanone have not been fully

investigated, available data and information on similar compounds, such as alkyl cyclic

ketones, suggest a profile of low acute toxicity.[5][7] However, it is crucial to handle the

compound with care as it may cause irritation and other health effects.
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Hazard Description Source

Eye Contact

May cause eye irritation,

chemical conjunctivitis, and

corneal damage.

[5]

Skin Contact

May cause irritation and

dermatitis. May cause

cyanosis of the extremities.

[5]

Ingestion

May cause gastrointestinal

irritation with nausea, vomiting,

and diarrhea. Ingestion of

large amounts may cause CNS

depression.

[5]

Inhalation

May cause respiratory tract

irritation. Vapors may cause

dizziness or suffocation and a

burning sensation in the chest.

Aspiration may lead to

pulmonary edema.

[5]

Chronic Exposure No information found. [5]

Carcinogenicity No information available. [1]

Teratogenicity No information available. [1]

Hazard Identification and Classification
2,6-Dimethylcyclohexanone is classified as a flammable liquid and vapor.[1][2]

Hazard Class Category GHS Hazard Statement

Flammable liquids Category 3
H226: Flammable liquid and

vapor

Experimental Protocols for Safety Assessment
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To ensure the safe use of 2,6-Dimethylcyclohexanone, a series of standardized toxicological

and safety tests should be performed. The following are representative experimental protocols

based on OECD guidelines, which are internationally recognized standards for chemical safety

testing.[5]

Acute Oral Toxicity - Up-and-Down Procedure (UDP)
(Based on OECD Guideline 425)
Objective: To determine the acute oral toxicity (LD50) of 2,6-Dimethylcyclohexanone.

Methodology:

Test Animals: Healthy, young adult rodents (e.g., rats or mice), typically females as they are

often slightly more sensitive.[4]

Housing and Feeding: Animals are housed in standard conditions with controlled

temperature, humidity, and light cycle. They have access to standard laboratory diet and

water.

Dose Administration: A single animal is dosed with the test substance via oral gavage. The

starting dose is selected based on available information, and if none is available, a default

starting dose is used.[4]

Observation Period: The animal is observed for signs of toxicity and mortality for up to 14

days.

Sequential Dosing: Subsequent animals are dosed one at a time at intervals of at least 48

hours. The dose for each subsequent animal is adjusted up or down by a constant factor

depending on the outcome for the previous animal (survival or death).[4]

Data Analysis: The LD50 is calculated using the maximum likelihood method based on the

pattern of survivals and deaths.

Skin Irritation/Corrosion Test (Based on OECD Guideline
404)
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Objective: To assess the potential of 2,6-Dimethylcyclohexanone to cause skin irritation or

corrosion.

Methodology:

Test Animals: Healthy, young adult albino rabbits.

Test Substance Application: A small area of the animal's fur is clipped. A measured amount of

the undiluted test substance is applied to the clipped skin and covered with a gauze patch.

Exposure Period: The test substance is left in contact with the skin for a defined period,

typically 4 hours.

Observation: After the exposure period, the patch is removed, and the skin is cleaned. The

skin is then observed for signs of erythema (redness) and edema (swelling) at specified

intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.

Scoring: The severity of the skin reactions is scored according to a standardized grading

system.

Classification: Based on the scores, the substance is classified as corrosive, irritant, or non-

irritant.

Bacterial Reverse Mutation Test (Ames Test) (Based on
OECD Guideline 471)
Objective: To evaluate the mutagenic potential of 2,6-Dimethylcyclohexanone by its ability to

induce reverse mutations in specific strains of Salmonella typhimurium and Escherichia coli.[8]

Methodology:

Tester Strains: A set of bacterial strains with pre-existing mutations that render them unable

to synthesize a specific amino acid (e.g., histidine for Salmonella) are used.

Test Conditions: The tester strains are exposed to various concentrations of 2,6-
Dimethylcyclohexanone in the presence and absence of a metabolic activation system (S9

mix), which simulates mammalian metabolism.[8]
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Plating: The treated bacteria are plated on a minimal agar medium that lacks the specific

amino acid.

Incubation: The plates are incubated for 48-72 hours.

Evaluation: Only bacteria that have undergone a reverse mutation (revertants) will be able to

grow and form colonies. The number of revertant colonies in the test plates is compared to

the number in the negative (solvent) control plates.

Interpretation: A significant, dose-related increase in the number of revertant colonies

indicates that the substance is mutagenic under the test conditions.

Safety and Handling Workflow
The following diagram illustrates a logical workflow for the safe handling of 2,6-
Dimethylcyclohexanone from receipt to disposal.
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Receipt of Chemical

Inspect Container for Damage

Store in a Cool, Dry, Well-Ventilated Area
Away from Ignition Sources

Handling and Use

Wear Appropriate PPE:
- Safety Goggles

- Chemical-Resistant Gloves
- Lab Coat

Use in a Well-Ventilated Area
(e.g., Fume Hood) Spill Response First Aid Waste Disposal

Collect in a Labeled, Sealed Container

Dispose According to Local Regulations

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2,6-Dimethylcyclohexanone.

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling 2,6-
Dimethylcyclohexanone to minimize exposure and prevent injury.[5]
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PPE Type Specification

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[1][5]

Skin Protection

Wear appropriate protective gloves (e.g., nitrile

rubber) and clothing to prevent skin exposure.[1]

[5]

Respiratory Protection

A respiratory protection program that meets

OSHA's 29 CFR 1910.134 and ANSI Z88.2

requirements or European Standard EN 149

must be followed whenever workplace

conditions warrant a respirator's use.[1][5]

First-Aid Measures
In case of accidental exposure to 2,6-Dimethylcyclohexanone, immediate first-aid measures

should be taken, followed by seeking medical attention.
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Exposure Route First-Aid Procedure Source

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Get

medical aid immediately.

[5]

Skin Contact

Get medical aid. Flush skin

with plenty of water for at least

15 minutes while removing

contaminated clothing and

shoes. Wash clothing before

reuse.

[5]

Ingestion

Do NOT induce vomiting. If the

person is conscious and alert,

rinse their mouth and drink 2-4

cupfuls of milk or water. Never

give anything by mouth to an

unconscious person. Get

medical aid immediately.

[5]

Inhalation

Remove from exposure and

move to fresh air immediately.

If not breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Get

medical aid immediately.

[5]

Fire-Fighting and Spill Response
Fire-Fighting Measures
2,6-Dimethylcyclohexanone is a flammable liquid.[1] In the event of a fire, the following

measures should be taken:

Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant

foam.[1]
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Firefighter Protection: As in any fire, wear a self-contained breathing apparatus in pressure-

demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[5]

Hazards: Vapors may form an explosive mixture with air and can travel to a source of ignition

and flash back. During a fire, irritating and highly toxic gases may be generated by thermal

decomposition or combustion.[5]

Accidental Release Measures
In the event of a spill, the following procedures should be followed:

Evacuate Personnel: Remove all non-essential personnel from the area.

Eliminate Ignition Sources: Remove all sources of ignition (e.g., sparks, open flames, hot

surfaces).[1]

Ventilate the Area: Ensure adequate ventilation.

Contain the Spill: Use a non-combustible absorbent material like sand, earth, or vermiculite

to absorb the spill. Do not use combustible materials such as sawdust.[1]

Collect and Dispose: Place the absorbed material into a suitable, closed container for

disposal.[1]

Use Spark-Proof Tools: Use non-sparking tools and equipment during cleanup.[1]

Handling and Storage
Proper handling and storage procedures are essential to maintain the integrity of 2,6-
Dimethylcyclohexanone and ensure a safe working environment.

Handling: Wash thoroughly after handling. Use only in a well-ventilated area. Ground and

bond containers when transferring material. Use spark-proof tools and explosion-proof

equipment. Avoid contact with eyes, skin, and clothing. Keep the container tightly closed.

Keep away from heat, sparks, and flame.[5]

Storage: Store in a tightly closed container in a cool, dry, well-ventilated area away from

incompatible substances such as strong oxidizing agents. Keep away from sources of
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ignition. Store in a flammables-area.[1][5]

This technical guide provides a foundation for the safe handling of 2,6-
Dimethylcyclohexanone. It is imperative that all personnel handling this chemical are

thoroughly trained on its properties, hazards, and the safety procedures outlined in this

document and the corresponding Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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